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Compound of Interest

Compound Name: 14,15-Ditridecyloctacosane

Cat. No.: B15458986 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the request for spectroscopic data for the long-chain branched

alkane, 14,15-Ditridecyloctacosane. Following a comprehensive search of publicly available

scientific databases and literature, it has been determined that specific experimental

spectroscopic data for this compound is not readily available. This is not uncommon for highly

specific, non-commercial long-chain hydrocarbons.

However, to provide relevant information, this guide presents spectroscopic data for a

structurally related compound, 14-Heptacosanone (also known as Ditridecyl ketone). While this

is a ketone and not an alkane, its long carbon chains are of a similar length, and its

spectroscopic data can offer some insights into the behavior of such molecules in analytical

experiments.

Spectroscopic Data for 14-Heptacosanone
The following tables summarize the available mass spectrometry and infrared spectroscopy

data for 14-Heptacosanone.

Mass Spectrometry Data
Table 1: Electron Ionization Mass Spectrum Data for 14-Heptacosanone
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Mass (m/z) Intensity (Relative)

57 1000

71 859

85 588

99 398

227 355

56 313

213 282

43 276

69 253

226 247

Data Source: NIST Mass Spectrometry Data Center[1]

Infrared Spectroscopy Data
Table 2: Infrared Spectrum Data for 14-Heptacosanone

Frequency (cm⁻¹) Transmittance (%) Assignment

2918 21.7 C-H Stretch (alkane)

2849 24.5 C-H Stretch (alkane)

1719 11.2 C=O Stretch (ketone)

1472 41.2 C-H Bend (alkane)

1463 41.7 C-H Bend (alkane)

1411 61.2 CH₂ Bend (adjacent to C=O)

730 70.9 C-H Rock (alkane)

720 67.9 C-H Rock (alkane)
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Data Source: NIST/TRC Web Thermo Tables[1]

Hypothetical Experimental Workflow for
Spectroscopic Analysis of Long-Chain Alkanes
In the absence of specific experimental protocols for 14,15-Ditridecyloctacosane, a

generalized workflow for obtaining spectroscopic data for a novel long-chain alkane is

presented below. This workflow outlines the typical steps from sample preparation to data

analysis.

Sample Preparation

Spectroscopic Analysis

Data Processing & Interpretation

Structural Characterization

Synthesis & Purification

Dissolution in Solvent
(e.g., CDCl3 for NMR)

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(e.g., GC-MS) Infrared Spectroscopy

NMR Data Processing
(Fourier Transform, Phasing)

MS Data Analysis
(Fragmentation Pattern)

IR Spectrum Interpretation
(Functional Group Analysis)

Structure Elucidation
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A generalized workflow for the spectroscopic analysis of a long-chain alkane.

Signaling Pathways
No information was found regarding any signaling pathways involving 14,15-
Ditridecyloctacosane. As a long-chain saturated hydrocarbon, it is not expected to have

specific biological signaling functions in the same manner as more complex bioactive

molecules. Its primary roles would likely be related to its physical properties, such as being a

component of waxes or lipids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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